(R)-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate

• IUPAC Name: tert-butyl (2R)-2-(bromomethyl)morpholine-4-carboxylate
• InChI: InChI=1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key: RLXCSEPIBOWMOJ-QMMMGPOBSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCOC(C1)CBr
• Isomeric SMILES: CC(C)(C)OC(=O)N1CCO[C@H](C1)CBr
• Molecular Formula: C10H18BrNO3
• DSSTOX Substance ID: DTXSID70740406
• Molecular Weight: 280.16 g/mol
• CAS No.: 919286-58-1

Description

Molecular Structure Analysis

The molecular formula of “®-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate” is C10H18BrNO3. Its molecular weight is 280.16. The InChI code is 1S/C10H18BrNO3/c1-10(2,3)15-9(13)12-4-5-14-8(6-11)7-12/h8H,4-7H2,1-3H3/t8-/m0/s1.

Physical and Chemical Properties Analysis

“®-tert-Butyl 2-(bromomethyl)morpholine-4-carboxylate” is a solid or liquid at room temperature. It should be stored in an inert atmosphere at 2-8°C.

Scientific Research Applications

• Synthesis of Morpholine Derivatives : A notable study involved the diastereoselective transformation of 1-tert-Butyl-2-(allyloxymethyl)aziridine into cis-3,5-di(bromomethyl)-4-tert-butylmorpholine. This compound served as a substrate for further synthesis, leading to the creation of 3,5-di(methoxymethyl)morpholine and 3,5-di(cyanomethyl)morpholine upon nucleophilic displacement of bromo atoms. The study highlighted the versatility of morpholine derivatives as precursors in organic synthesis, with potential applications in developing new chemical entities (D’hooghe et al., 2006).

• Safety-Catch Nitrogen Protecting Group : Another research introduced the 9-(4-bromophenyl)-9-fluorenyl (BrPhF) group as a novel safety-catch amine protection. This protecting group, stable under acidic conditions, was successfully activated and cleaved under mild conditions. The involvement of morpholine in the study demonstrated its significance in the synthesis and protection strategies of organic molecules (Surprenant & Lubell, 2006).

• Crystal Structure Analysis : The morpholine ring, known for its stable chair conformation, was analyzed in a study focusing on (2R,6S)-tert-Butyl 2-(benzhydrylcarbamoyl)-6-methylmorpholine-4-carboxylate. The research provided insights into the intermolecular interactions and crystal packing, which are crucial for understanding the reactivity and stability of such compounds (Wang et al., 2011).

• Enantioselective Synthesis : Enzyme-catalyzed kinetic resolution was employed for the enantioselective synthesis of (R)- and (S)-N-Boc-morpholine-2-carboxylic acids. This methodology was crucial in the synthesis of reboxetine analogs, showcasing the importance of morpholine derivatives in medicinal chemistry (Fish et al., 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word "Warning". Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary statements include P261 (Avoid breathing dust/fume/gas/mist/vapours/spray), and P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).